Cas no 2168018-61-7 (3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide
• CAS No: 2168018-61-7
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 6564505
• PubChem ID: 71253377
• Update Time: 2025-10-31

3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide
• EN300-1461103
• SCHEMBL14688474
• 2168018-61-7

• Inchi： 1S/C10H10N4O/c1-7-8(10(11)15)6-14(13-7)9-4-2-3-5-12-9/h2-6H,1H3,(H2,11,15)
• InChI Key： AMIONCYUULHEKQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC=CN=2)N=C1C)N

Computed Properties

• Exact Mass: 202.08546096g/mol
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide

Introduction to 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide (CAS No. 2168018-61-7)

3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2168018-61-7, belongs to the pyrazole and pyridine classes of heterocycles, which are widely recognized for their role in medicinal chemistry. The presence of a carboxamide functional group in its structure enhances its reactivity and makes it a valuable scaffold for drug discovery.

The molecular structure of 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide consists of a pyrazole ring substituted with a methyl group at the 3-position and a pyridine ring at the 1-position. The carboxamide group is located at the 4-position of the pyrazole ring. This specific arrangement of functional groups contributes to the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target inflammation, cancer, and other chronic diseases. 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide has been studied for its potential anti-inflammatory properties. Research has shown that compounds with similar structures can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The pyridine and pyrazole moieties in 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide are known to enhance binding affinity to these enzymes, potentially leading to more effective anti-inflammatory effects.

Moreover, the compound has been explored for its anticancer potential. Studies have indicated that 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The carboxamide group plays a crucial role in this process by facilitating interactions with intracellular targets. Additionally, the presence of the pyridine ring may contribute to the compound's ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders.

The synthesis of 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrazole derivatives and pyridine-containing precursors, followed by carboxylation to introduce the amide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

Pharmacokinetic studies of 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into the compound's bioavailability and potential side effects. For instance, metabolic stability assays have revealed that the carboxamide group is susceptible to hydrolysis under certain physiological conditions, which may affect the compound's half-life in vivo. However, modifications to the structure, such as introducing protecting groups or altering electronic properties, could enhance metabolic stability.

In conclusion, 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxamide (CAS No. 2168018-61-7) is a promising pharmacological entity with significant potential in therapeutic applications. Its unique structural features and interactions with biological targets make it an attractive candidate for further development. Continued research into its pharmacological properties and synthetic optimization will be essential in determining its future role in medicine.